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Compound of Interest

Compound Name: Propylene glycol monooleate

Cat. No.: B072195

For laboratory professionals engaged in pioneering research and drug development, the safe
handling of chemical reagents is paramount. This guide provides essential safety and logistical
information for the use of Propylene Glycol Monooleate, ensuring the well-being of personnel
and the integrity of experimental outcomes.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Propylene Glycol Monooleate, a comprehensive approach to personal
protection is crucial to minimize exposure and ensure a safe laboratory environment. The
following personal protective equipment (PPE) is recommended.[1][2]
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PPE Category Item Specification

Tightly fitting with side-shields,
Eye/Face Protection Safety Goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[3]

Chemical-impermeable gloves.

3] Always inspect gloves prior
Skin Protection Gloves =] y pectd P

to use and use proper removal

techniques.

Fire/flame resistant and

impervious clothing.[3] A
Protective Clothing complete suit protecting

against chemicals is

recommended.[4]

If exposure limits are exceeded
or irritation occurs, a full-face
respirator is recommended.[3]

Respiratory Protection Respirator For nuisance exposures, a
type P95 (US) or type P1 (EU
EN 143) particle respirator may
be used.[4]

Operational Plan for Handling and Disposal

A systematic approach to the handling and disposal of Propylene Glycol Monooleate is
critical for laboratory safety and environmental responsibility.

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store the container in a tightly closed state in a dry, cool, and well-ventilated area.[3][5]
o Store away from foodstuff containers and incompatible materials.[3]

Handling Procedures:
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All handling should be conducted in a well-ventilated place.[3]

Avoid contact with skin and eyes.[3][5]

Prevent the formation of dust and aerosols.[3][5]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

In Case of a Spill:

* Remove all sources of ignition.[3]

o Evacuate personnel to a safe area and keep people away from and upwind of the spill.[3]
e Ensure adequate ventilation.[3]

o Use personal protective equipment, including chemical impermeable gloves.[3]

» Contain the spillage to prevent it from entering drains.[3]

o Collect the spilled material using spark-proof tools and explosion-proof equipment and place
it in a suitable, closed container for disposal.[3]

Disposal Plan:

o Collected waste should be promptly disposed of in accordance with appropriate local, state,
and federal laws and regulations.[3]

o The chemical should be kept in suitable and closed containers for disposal.[3]

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Inhalation Move the victim to fresh air.[3]

) Immediately take off contaminated clothing.
Skin Contact

Rinse the affected area with pure water.[3]

Eye Contact Rinse with pure water for at least 15 minutes.[3]

Ingestion Rinse the mouth with water.[3]

Note: In all cases of exposure, seek medical attention.

Quantitative Data Summary

While specific occupational exposure limits for Propylene Glycol Monooleate are not readily
available in the provided safety data sheets, the following physical and chemical properties are

noted:
Property Value
Appearance Colorless liquid
pH 6.0
Melting Point -59°C
Flash Point 99°C (Closed Cup)
Specific Gravity 1.036
Explosive Limits LEL - 2.6%, UEL - 12.5%

Source: Safety Data Sheet[6]

Experimental Protocols

Detailed experimental protocols for toxicological and ecological effects were not available in the
provided search results. The Safety Data Sheets indicate "no data available" for key metrics
such as toxicity to fish, daphnia, algae, and microorganisms.[3]
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Logical Workflow for Handling Propylene Glycol
Monooleate

Preparation

Review Safety Data Sheet (SDS)

.

Don Appropriate Personal Protective Equipment (PPE)

Proceed to Handling

If Exposure Occurs

J Handle with Care to Avoid Spills and Aerosol Formation

After Use Waste Generated If Spill Occurs.

Storage Disposal

Store in a Tightly Closed Container |

' '

Dispose of According to Regulations |

Collect Waste in a Suitable, Closed Container | In Case of Spill, Contain and Clean Up with Appropriate Equipment Follow First Aid Measures for Exposure

Keep in a Cool, Dry, and Well-Ventilated Place

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Propylene Glycol Monooleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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